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Compound of Interest

Compound Name:
5-[(4-Nitrophenoxy)methyl]-2-

furoic acid

CAS No.: 438219-25-1

Cat. No.: B1269843

Get Quote

Introduction
5-[(4-Nitrophenoxy)methyl]-2-furoic acid is a bifunctional molecule incorporating a furoic

acid moiety and a nitrophenoxy group. This structural arrangement offers potential applications

in medicinal chemistry and materials science. The furan ring is a key structural motif in many

biologically active compounds, while the nitroaromatic group can be a precursor for further

chemical modifications or impart specific electronic properties. This document provides a

comprehensive, step-by-step protocol for the synthesis of this target compound, designed for

researchers in organic synthesis, drug discovery, and materials science. The described

synthetic route is a multi-step process commencing from the bio-renewable platform chemical,

5-(hydroxymethyl)furfural (HMF).

Synthetic Strategy Overview
The synthesis of 5-[(4-Nitrophenoxy)methyl]-2-furoic acid is accomplished through a three-

step sequence starting from 5-(hydroxymethyl)furfural (HMF). The overall strategy involves:

Chlorination of HMF to produce the key intermediate, 5-(chloromethyl)furfural (CMF).
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Oxidation of CMF to yield methyl 5-(chloromethyl)-2-furoate. This step transforms the

aldehyde into a more stable methyl ester while retaining the reactive chloromethyl group.

Williamson Ether Synthesis followed by ester hydrolysis in a one-pot reaction. The sodium

salt of 4-nitrophenol displaces the chloride from the chloromethyl group, and subsequent

hydrolysis of the methyl ester affords the final product.

This synthetic design was chosen for its reliance on well-established and robust chemical

transformations, ensuring reproducibility and scalability.

Experimental Workflow Diagram
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5-(Hydroxymethyl)furfural (HMF)

5-(Chloromethyl)furfural (CMF)

Step 1: Chlorination
(HCl)

Methyl 5-(chloromethyl)-2-furoate

Step 2: Oxidation & Esterification
(MnO₂, NaCN, MeOH)

5-[(4-Nitrophenoxy)methyl]-2-furoic acid

Step 3: Williamson Ether Synthesis
& Hydrolysis (NaOH, H₂O)

4-Nitrophenol
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Step 1: Deprotonation

Step 2: SN2 Attack

+ OH⁻

OH⁻

H₂O

Methyl 5-((4-nitrophenoxy)methyl)-2-furoate+ Methyl 5-(chloromethyl)-2-furoate

Methyl 5-(chloromethyl)-2-furoate

Cl⁻
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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